Cas no 2227818-49-5 ((1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol
• CAS No: 2227818-49-5
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6052378
• PubChem ID: 96761539
• Update Time: 2025-06-08

(1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol
• 2227818-49-5
• EN300-1982939

• Inchi： 1S/C9H12ClNO2/c1-13-9-6(8(12)5-11)3-2-4-7(9)10/h2-4,8,12H,5,11H2,1H3/t8-/m1/s1
• InChI Key： GYOUBZXQBCPCKO-MRVPVSSYSA-N
• SMILES： ClC1=CC=CC(=C1OC)[C@@H](CN)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol

Introduction to (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol (CAS No. 2227818-49-5)

(1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol, with the CAS number 2227818-49-5, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a functional group arrangement that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol consists of an amino group, a chlorinated phenyl ring, and a methoxy substituent. These functional groups contribute to the compound's reactivity and biological activity, making it an important candidate for drug discovery and development. The chiral center at the carbon atom adjacent to the amino group further enhances its potential for enantioselective synthesis, which is crucial in the production of pharmaceuticals with specific enantiomeric purity.

Recent studies have highlighted the potential applications of (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory properties. The chlorinated phenyl ring and methoxy substituent are believed to play a key role in modulating inflammatory pathways, making it a potential lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol has also been investigated for its neuroprotective effects. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can effectively protect neurons from oxidative stress-induced damage. The mechanism of action is thought to involve the scavenging of reactive oxygen species (ROS) and the inhibition of pro-inflammatory cytokines, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic route for producing (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol has been optimized to ensure high yields and enantioselectivity. One common approach involves the asymmetric reduction of a corresponding ketone using a chiral catalyst. This method not only provides the desired enantiomer with high purity but also minimizes the formation of by-products, making it suitable for large-scale production in pharmaceutical settings.

The physical and chemical properties of (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol have been extensively studied. It is a white crystalline solid with a melting point ranging from 65°C to 67°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

In terms of safety and handling, (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound with appropriate personal protective equipment (PPE), such as gloves and safety goggles, to prevent skin contact and inhalation. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure workplace safety.

The future prospects for (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol are promising. Ongoing research aims to explore its potential as a lead compound for developing new drugs targeting inflammatory and neurodegenerative diseases. Additionally, efforts are being made to optimize its synthetic routes to improve yield and reduce costs, making it more accessible for large-scale pharmaceutical applications.

In conclusion, (1S)-2-amino-1-(3-chloro-2-methoxyphenyl)ethan-1-ol (CAS No. 2227818-49-5) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development into novel therapeutic agents.